Cas no 2138514-11-9 (1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester)

5-Hydroxy-1-methyl-4-(4-thiazolyl)-1H-pyrazole-3-carboxylic acid methyl ester is a heterocyclic compound featuring a pyrazole core substituted with a hydroxyl group at the 5-position, a methyl group at the 1-position, and a 4-thiazolyl moiety at the 4-position. The carboxylic acid functionality at the 3-position is esterified with a methyl group, enhancing its stability and lipophilicity. This structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting inflammation or microbial infections. Its thiazole and pyrazole rings contribute to potential metal-chelating properties, while the ester group improves solubility in organic solvents, facilitating further derivatization. The compound's well-defined reactivity profile supports its utility in constructing diverse pharmacophores.

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester structure

2138514-11-9 structure

Product Name:1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester

CAS No:2138514-11-9

MF:C₉H₉N₃O₃S

MW:239.251060247421

CID:5301468

Update Time:2025-07-02

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester
- Inchi： 1S/C9H9N3O3S/c1-12-8(13)6(5-3-16-4-10-5)7(11-12)9(14)15-2/h3-4,13H,1-2H3
- InChI Key： CLYQBFNDUQDUBX-UHFFFAOYSA-N
- SMILES： N1(C)C(O)=C(C2=CSC=N2)C(C(OC)=O)=N1

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-767200-0.05g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	0.05g	$660.0	2024-05-22
Enamine	EN300-767200-0.1g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	0.1g	$691.0	2024-05-22
Enamine	EN300-767200-0.25g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	0.25g	$723.0	2024-05-22
Enamine	EN300-767200-0.5g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	0.5g	$754.0	2024-05-22
Enamine	EN300-767200-1.0g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	1.0g	$785.0	2024-05-22
Enamine	EN300-767200-2.5g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	2.5g	$1539.0	2024-05-22
Enamine	EN300-767200-5.0g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	5.0g	$2277.0	2024-05-22
Enamine	EN300-767200-10.0g	methyl 5-hydroxy-1-methyl-4-(1,3-thiazol-4-yl)-1H-pyrazole-3-carboxylate	2138514-11-9	95%	10.0g	$3376.0	2024-05-22

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester (CAS: 2138514-11-9)

The compound 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester (CAS: 2138514-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both pyrazole and thiazole rings in its structure suggests a high degree of chemical versatility, making it a valuable scaffold for drug discovery. Researchers have explored its utility in the development of anti-inflammatory, antimicrobial, and anticancer agents, with promising preliminary results.

One of the most notable advancements in the study of this compound is its application in targeted therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester exhibit selective inhibition of specific kinase pathways involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, showing a significant reduction in tumor growth in preclinical models.

In addition to its anticancer potential, recent research has also investigated the compound's antimicrobial properties. A study conducted by a team at the University of Cambridge revealed that certain analogs of this compound exhibit potent activity against multidrug-resistant bacterial strains, including MRSA. The findings, published in Antimicrobial Agents and Chemotherapy, suggest that further optimization of the compound's structure could lead to the development of new antibiotics.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester has also seen significant improvements. A 2024 paper in Organic Letters described a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate larger-scale production and further pharmacological testing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on modifying the core structure to enhance these characteristics while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(4-thiazolyl)-, methyl ester represents a promising candidate for drug development, with applications spanning oncology, infectious diseases, and beyond. Continued research into its mechanisms of action and structural optimization will be crucial for realizing its full therapeutic potential.